3-methoxy-1-methyl-N-(2-(quinolin-8-yloxy)ethyl)-1H-pyrazole-4-carboxamide
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Description
3-methoxy-1-methyl-N-(2-(quinolin-8-yloxy)ethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C17H18N4O3 and its molecular weight is 326.356. The purity is usually 95%.
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Scientific Research Applications
Discovery of Novel Inhibitors
A novel series of 3-quinoline carboxamides has been optimized as selective inhibitors of ataxia telangiectasia mutated (ATM) kinase. These compounds, including examples like 6-[6-(methoxymethyl)-3-pyridinyl]-4-{[(1R)-1-(tetrahydro-2H-pyran-4-yl)ethyl]amino}-3-quinolinecarboxamide, demonstrate potent and highly selective ATM inhibition with suitable ADME properties for oral administration. Their efficacy in combination with the DSB-inducing agent irinotecan was observed in disease-relevant models, highlighting their potential for therapeutic applications (Degorce et al., 2016).
Antimicrobial Agents
Pyrazolo[3,4-d]pyrimidine derivatives have been explored as potential antimicrobial agents. The synthesis of novel derivatives demonstrated activity against various bacterial and fungal strains. This research underlines the role of pyrazole and quinoline derivatives in developing new antimicrobial therapies, showcasing the versatility of these compounds in addressing resistance issues (Holla et al., 2006).
Synthesis and Biological Investigations
Efficient synthesis methods for quinolinyl chalcones containing a pyrazole group have been developed, yielding compounds with promising antimicrobial properties. These findings indicate the potential of such compounds in developing new antimicrobial and antioxidant agents, further emphasizing the significance of the chemical framework in pharmacological research (Prasath et al., 2015).
Cytotoxic Activity
Carboxamide derivatives of benzo[b][1,6]naphthyridines have been synthesized and tested for their cytotoxic activity against various cancer cell lines. These compounds have shown potent cytotoxicity, indicating their potential as leads for the development of new anticancer agents (Deady et al., 2003).
Antioxidant Properties
The synthesis of pyrazolo[4,3-c]quinoline-3,4-diones and their antioxidant activities have been investigated, highlighting the potential of these compounds in combating oxidative stress-related diseases. The specific substitution patterns on the quinoline nucleus can significantly influence the antioxidant activity, providing insights for the design of more effective antioxidant compounds (Tomassoli et al., 2016).
Properties
IUPAC Name |
3-methoxy-1-methyl-N-(2-quinolin-8-yloxyethyl)pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O3/c1-21-11-13(17(20-21)23-2)16(22)19-9-10-24-14-7-3-5-12-6-4-8-18-15(12)14/h3-8,11H,9-10H2,1-2H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIWYJFWOHLHLME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)OC)C(=O)NCCOC2=CC=CC3=C2N=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.